
An In-depth Technical Guide to 2,5-
Dimethylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethylphenol

Cat. No.: B165462 Get Quote

This guide provides comprehensive information on 2,5-Dimethylphenol, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

physicochemical properties, detailed experimental protocols for synthesis, purification, and

analysis, along with spectral data and safety information.

Chemical Identity
CAS Number: 95-87-4[1][2][3][4]

Synonyms: 2,5-Dimethylphenol is also known by a variety of other names. A comprehensive

list of its synonyms is provided in the table below.
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Synonym

2,5-Xylenol

p-Xylenol

2-Hydroxy-p-xylene

1-Hydroxy-2,5-dimethylbenzene

Phenol, 2,5-dimethyl-

3,6-Dimethylphenol

6-Methyl-m-cresol

1,2,5-Xylenol

2,5-DMP

1,4-Dimethyl-2-hydroxybenzene

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dimethylphenol is presented in the

following table for easy reference and comparison.
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Property Value

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Appearance Colorless to off-white crystalline solid[2]

Melting Point 75-77 °C

Boiling Point 212 °C

Density 0.971 g/cm³ at 25 °C

Solubility in Water 5.3 g/L at 25 °C

Solubility in Organic Solvents
Soluble in ethanol, ether, acetone, and

benzene[1]

pKa 10.22

LogP 2.30

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2,5-Dimethylphenol are

provided below.

Synthesis Protocol: From 2,5-Dimethylaniline
A common laboratory-scale synthesis of 2,5-Dimethylphenol involves the diazotization of 2,5-

dimethylaniline followed by hydrolysis of the resulting diazonium salt.

Reagents:

2,5-Dimethylaniline

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Deionized Water
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Toluene

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Preparation of the Amine Salt Solution: In a flask, cautiously add 2,5-dimethylaniline to a

solution of sulfuric acid in water while cooling in an ice bath to maintain the temperature

below 10 °C.

Diazotization: Slowly add an aqueous solution of sodium nitrite to the amine salt solution,

keeping the temperature between 0-5 °C with constant stirring. The addition should be

controlled to prevent the temperature from rising.

Hydrolysis: Gently heat the solution containing the diazonium salt to approximately 50-60 °C.

The diazonium salt will decompose to form 2,5-dimethylphenol, evolving nitrogen gas.

Extraction: After the evolution of nitrogen ceases, cool the reaction mixture to room

temperature. Extract the product with toluene.

Washing and Drying: Wash the combined organic extracts with water to remove any

remaining acid. Dry the toluene solution over anhydrous sodium sulfate.

Isolation: Remove the toluene by rotary evaporation to yield the crude 2,5-dimethylphenol.

Solution Preparation

Reaction Steps Workup and Isolation

2,5-Dimethylaniline

Diazotization
(0-5 °C)H₂SO₄ + H₂O

NaNO₂ + H₂O

Hydrolysis
(~50-60 °C) Toluene Extraction Water Wash Drying (Na₂SO₄) Solvent Evaporation Crude 2,5-Dimethylphenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b165462?utm_src=pdf-body
https://www.benchchem.com/product/b165462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis workflow for 2,5-Dimethylphenol from 2,5-Dimethylaniline.

Purification Protocol: Recrystallization
The crude 2,5-Dimethylphenol can be purified by recrystallization to obtain a product of high

purity.

Reagents:

Crude 2,5-Dimethylphenol

Ethanol

Deionized Water

Procedure:

Dissolve the crude 2,5-dimethylphenol in a minimal amount of hot ethanol.

Slowly add hot deionized water to the solution until a slight turbidity persists.

Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol-

water mixture.

Dry the purified crystals in a desiccator under vacuum.

Analytical Protocols
Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.
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Detection: UV detection at 270 nm.

Injection Volume: 10 µL.

Column: A nonpolar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x

0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp to 200 °C at a rate of 10 °C/min.

Hold at 200 °C for 5 minutes.

Injector Temperature: 250 °C.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Spectral Data
Infrared (IR) Spectrum: The IR spectrum of 2,5-Dimethylphenol will exhibit a broad

absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the phenolic

group. C-H stretching vibrations of the methyl groups and the aromatic ring will appear

around 2850-3100 cm⁻¹. Aromatic C=C stretching bands will be observed in the 1450-1600

cm⁻¹ region.

¹H NMR Spectrum: The proton NMR spectrum will show a singlet for the phenolic proton

(variable chemical shift, typically between 4-7 ppm, exchangeable with D₂O). The aromatic

protons will appear as multiplets in the aromatic region (6.5-7.5 ppm). The methyl protons
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will give rise to two singlets, each integrating to three protons, in the upfield region (around

2.2-2.4 ppm).

¹³C NMR Spectrum: The carbon NMR spectrum will display eight distinct signals

corresponding to the eight carbon atoms in the molecule. The carbon bearing the hydroxyl

group will be the most downfield among the aromatic carbons.

Mass Spectrum: The mass spectrum will show a prominent molecular ion peak (M⁺) at m/z

122. A significant fragment ion is typically observed at m/z 107, corresponding to the loss of

a methyl group ([M-CH₃]⁺).

Safety Information
2,5-Dimethylphenol is a toxic and corrosive substance. It is harmful if swallowed or in contact

with skin and can cause severe skin burns and eye damage. It is also toxic to aquatic life with

long-lasting effects.[3]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Work in a well-ventilated area, preferably in a fume hood.

Avoid inhalation of dust and vapors.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as oxidizing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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